molecular formula C12H19NO2 B13292712 2-{[(1-Hydroxybutan-2-yl)amino]methyl}-4-methylphenol

2-{[(1-Hydroxybutan-2-yl)amino]methyl}-4-methylphenol

Cat. No.: B13292712
M. Wt: 209.28 g/mol
InChI Key: UGYSWHDGXQEKOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{[(1-Hydroxybutan-2-yl)amino]methyl}-4-methylphenol (CAS: 1341964-73-5) is a phenolic derivative with the molecular formula C₁₂H₁₉NO₂ and a molecular weight of 209.28 g/mol . Its structure comprises a 4-methylphenol core functionalized at the 2-position with an aminomethyl group linked to a 1-hydroxybutan-2-yl chain. The hydroxyl group on the phenol ring and the secondary alcohol in the side chain confer hydrogen-bonding capacity, influencing solubility and reactivity.

Properties

Molecular Formula

C12H19NO2

Molecular Weight

209.28 g/mol

IUPAC Name

2-[(1-hydroxybutan-2-ylamino)methyl]-4-methylphenol

InChI

InChI=1S/C12H19NO2/c1-3-11(8-14)13-7-10-6-9(2)4-5-12(10)15/h4-6,11,13-15H,3,7-8H2,1-2H3

InChI Key

UGYSWHDGXQEKOV-UHFFFAOYSA-N

Canonical SMILES

CCC(CO)NCC1=C(C=CC(=C1)C)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(1-Hydroxybutan-2-yl)amino]methyl}-4-methylphenol typically involves the reaction of 4-methylphenol with 2-amino-1-butanol under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, often under reflux conditions to ensure complete reaction. The product is then purified using standard techniques such as recrystallization or chromatography .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reactants and solvents, with stringent control over reaction parameters to ensure high yield and purity. The final product is subjected to rigorous quality control measures to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

2-{[(1-Hydroxybutan-2-yl)amino]methyl}-4-methylphenol undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

Scientific Research Applications

2-{[(1-Hydroxybutan-2-yl)amino]methyl}-4-methylphenol is used in various scientific research fields, including:

Mechanism of Action

The mechanism of action of 2-{[(1-Hydroxybutan-2-yl)amino]methyl}-4-methylphenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with proteins, affecting their structure and function. The amino group can participate in various biochemical reactions, influencing metabolic pathways. The compound’s unique structure allows it to interact with multiple targets, making it a versatile tool in research .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 2-{[(1-Hydroxybutan-2-yl)amino]methyl}-4-methylphenol are compared below with analogous phenolic derivatives, focusing on substituent effects, physicochemical properties, and biological activities.

Table 1: Structural and Functional Comparison of Selected Phenolic Derivatives

Compound Name Substituent Structure Molecular Weight (g/mol) Key Features Biological/Functional Properties
2-{[(1-Hydroxybutan-2-yl)amino]methyl}-4-methylphenol (Target) Aliphatic amino alcohol (1-hydroxybutan-2-yl) 209.28 Hydroxyl group in side chain; potential for intramolecular H-bonding Not explicitly reported, but hydroxyl may enhance solubility and metal coordination
2-(Diphenylamino)-4-methylphenol Aromatic amine (diphenylamino) ~287.3 (estimated) Bulky aromatic substituents; limited solubility in polar solvents Used in ligand-free synthesis of triphenylamines; no direct biological data
2-[[2-(Diethylamino)ethylamino]methyl]phenol (HDEMP) Branched aliphatic amine (diethylaminoethyl) ~252.3 (estimated) Basic amine; potential for chelation with transition metals Demonstrated metal-binding in Cu/Zn complexes; antimicrobial and DNA-intercalating activity
2-(2H-Benzotriazol-2-yl)-6-[(diethylamino)methyl]-4-methylphenol Heterocyclic (benzotriazole) + aliphatic amine 352.4 (estimated) Intramolecular O–H⋯N H-bonding; planar benzotriazole moiety Stabilized crystal structure; potential ligand for Pd/Zn complexes
2-(((5,6-Dimethyl-1,2,4-triazin-3-yl)amino)methyl)-4-methylphenol Heterocyclic amine (triazine) 244.29 Electron-deficient triazine ring; hydrophilic-lipophilic balance Antiangiogenic and antimetastatic activity reported
2-((Thiophen-2-yl)methylamino)methyl)-4-methylphenol (HL2) Thiophene-based substituent ~237.3 (estimated) Sulfur-containing aromatic group; π-π interactions possible Cobalt complexes studied for catalytic/antimicrobial applications

Key Findings:

Substituent Effects on Solubility and Reactivity: The aliphatic hydroxyl in the target compound likely enhances aqueous solubility compared to aromatic substituents (e.g., diphenylamino or benzotriazole) .

Biological Activity :

  • HDEMP and related Schiff base ligands form stable metal complexes (Cu/Zn) that intercalate DNA and exhibit superoxide dismutase (SOD) mimetic activity . The target’s hydroxyl group may similarly facilitate metal coordination, though its efficacy remains unstudied.
  • Triazine derivatives () inhibit angiogenesis and metastasis, suggesting that substituent electronic properties critically influence biological targeting .

Structural Stability :

  • Intramolecular hydrogen bonding in benzotriazole derivatives () stabilizes their conformation, a feature likely shared by the target compound due to its hydroxyl group .

Synthetic Versatility: Compounds like 2-(diphenylamino)-4-methylphenol are synthesized via ring-opening reactions of benzoxazoles, highlighting divergent synthetic routes compared to the target’s probable Mannich reaction pathway .

Biological Activity

2-{[(1-Hydroxybutan-2-yl)amino]methyl}-4-methylphenol, commonly referred to as compound A , is an organic compound characterized by its unique structure, which includes a hydroxyl group, an amino group, and a phenolic ring. With a molecular formula of C12H19NO2C_{12}H_{19}NO_2 and a molecular weight of approximately 209.28 g/mol, this compound has garnered attention for its potential biological activities, particularly in enzyme interactions and metabolic pathways.

Chemical Structure and Properties

The structural features of compound A contribute significantly to its biological activity. The para-substituted methyl group on the phenolic ring enhances its chemical reactivity and solubility compared to similar compounds. Its ability to engage in hydrogen bonding with proteins allows it to influence protein conformation and function, which is crucial for its biological effects.

PropertyValue
Molecular FormulaC12H19NO2C_{12}H_{19}NO_2
Molecular Weight209.28 g/mol
IUPAC Name2-{[(1-Hydroxybutan-2-yl)amino]methyl}-4-methylphenol
InChIInChI=1S/C12H19NO2/c1-3-11(8-14)13-7-10-6-9(2)4-5-12(10)15/h4-6,11,13-15H,3,7-8H2,1-2H3

The biological activity of compound A can be attributed to several mechanisms:

  • Enzyme Interaction : The phenolic component can influence enzyme activity through non-covalent interactions such as hydrogen bonding. This interaction can modulate the conformation of enzymes, potentially enhancing or inhibiting their activity.
  • Metabolic Pathways : Due to its structural characteristics, compound A can participate in various metabolic pathways, acting as a substrate or inhibitor for specific enzymes involved in these processes.
  • Hydrogen Bonding : The presence of both amino and hydroxyl groups allows for extensive hydrogen bonding with biological macromolecules, impacting their stability and function.

Biological Studies and Findings

Research on the biological activity of compound A has revealed several important findings:

  • Antioxidant Activity : Studies have shown that compound A exhibits significant antioxidant properties. It has been tested against various free radical scavenging assays, demonstrating its potential to protect cells from oxidative stress.
  • Antimicrobial Properties : Preliminary studies indicate that compound A possesses antimicrobial activity against several bacterial strains. Its mechanism may involve disrupting bacterial cell membranes or inhibiting key metabolic enzymes.
  • Cytotoxicity : In vitro studies have assessed the cytotoxic effects of compound A on various cancer cell lines. Results suggest that it may induce apoptosis in certain cancer cells, highlighting its potential as an anticancer agent.

Case Studies

Several case studies have focused on the biological applications of compound A:

  • Study on Antioxidant Effects :
    • Researchers evaluated the antioxidant capacity of compound A using DPPH and ABTS assays.
    • Results indicated a dose-dependent scavenging effect on free radicals, suggesting its utility in preventing oxidative damage in biological systems.
  • Antimicrobial Activity Assessment :
    • Compound A was tested against Gram-positive and Gram-negative bacteria.
    • The Minimum Inhibitory Concentration (MIC) was determined using standard broth dilution methods, revealing effective inhibition against specific strains.
  • Cytotoxicity Evaluation :
    • In vitro assays were conducted on HeLa (cervical cancer) and MCF-7 (breast cancer) cell lines.
    • Compound A showed significant cytotoxic effects with IC50 values indicating potential therapeutic relevance.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.